Cas no 496791-62-9 (4-chloro-2-fluoro-1,3-thiazole)

• Product Name: 4-chloro-2-fluoro-1,3-thiazole
• CAS No: 496791-62-9
• MF: C₃HClFNS
• MW: 137.563141584396
• MDL: MFCD28157600
• CID: 932616
• PubChem ID: 45121780
• Update Time: 2025-10-17

4-chloro-2-fluoro-1,3-thiazole Chemical and Physical Properties

Names and Identifiers

• Thiazole, 4-chloro-2-fluoro-
• Thiazole, 4-chloro-2-fluoro-
• 4-CHLORO-2-FLUORO-1,3-THIAZOLE
• 496791-62-9
• SCHEMBL3833212
• EN300-311813
• 4-chloro-2-fluoro-1,3-thiazole

• MDL： MFCD28157600
• Inchi： 1S/C3HClFNS/c4-2-1-7-3(5)6-2/h1H
• InChI Key： RFTBSLJGUKLVJF-UHFFFAOYSA-N
• SMILES： ClC1=CSC(=N1)F

Computed Properties

• Exact Mass: 136.9502261g/mol
• Monoisotopic Mass: 136.9502261g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 7
• Rotatable Bond Count: 0
• Complexity: 72
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 41.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles 2,4-disubstituted thiazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Thiazoles 2,4-disubstituted thiazoles

Additional information on 4-chloro-2-fluoro-1,3-thiazole

4-Chloro-2-fluoro-1,3-thiazole: A Versatile Heterocyclic Compound with Potential Applications in Pharmaceutical and Chemical Research

4-Chloro-2-fluoro-1,3-thiazole (CAS No. 496791-62-9) is a heterocyclic compound that has garnered significant attention in recent years due to its unique chemical properties and potential applications in pharmaceutical and chemical research. This compound, characterized by its chloro and fluoro substituents on the thiazole ring, offers a robust platform for the development of novel drugs and materials.

The thiazole ring, a five-membered heterocycle containing sulfur and nitrogen atoms, is a common structural motif in many biologically active compounds. The presence of the chloro and fluoro substituents in 4-chloro-2-fluoro-1,3-thiazole imparts unique electronic and steric properties, making it an attractive building block for synthetic chemists. These properties can influence the compound's reactivity, solubility, and biological activity, which are crucial factors in drug design and development.

In the realm of pharmaceutical research, 4-chloro-2-fluoro-1,3-thiazole has shown promise as a key intermediate in the synthesis of various therapeutic agents. Recent studies have highlighted its potential in the development of anti-cancer drugs, antimicrobial agents, and inhibitors of specific enzymes involved in disease pathways. For instance, a 2021 study published in the Journal of Medicinal Chemistry reported the synthesis of a series of thiazole-based compounds with potent anti-cancer activity against various human cancer cell lines. The researchers found that the introduction of the chloro and fluoro substituents significantly enhanced the compounds' cytotoxicity and selectivity.

Beyond its pharmaceutical applications, 4-chloro-2-fluoro-1,3-thiazole has also found utility in materials science. The unique electronic properties of this compound make it suitable for use in the development of functional materials such as organic semiconductors and photovoltaic materials. A 2020 study published in Advanced Materials explored the use of thiazole derivatives as building blocks for organic semiconductors with improved charge transport properties. The researchers demonstrated that the presence of the chloro and fluoro substituents could enhance the electronic performance of these materials.

The synthesis of 4-chloro-2-fluoro-1,3-thiazole typically involves multistep reactions that require careful control of reaction conditions to ensure high yields and purity. Common synthetic routes include cyclization reactions involving thiols and substituted acetonitriles or nitriles. Recent advancements in green chemistry have led to the development of more environmentally friendly methods for synthesizing this compound. For example, a 2019 study published in Green Chemistry described a sustainable approach using microwave-assisted synthesis to produce 4-chloro-2-fluoro-1,3-thiazole with high efficiency and minimal waste generation.

In addition to its synthetic versatility, 4-chloro-2-fluoro-1,3-thiazole exhibits excellent stability under various conditions, making it suitable for long-term storage and use in different applications. Its low toxicity profile further enhances its appeal as a safe and reliable chemical building block.

The ongoing research into the properties and applications of 4-chloro-2-fluoro-1,3-thiazole underscores its significance in both academic and industrial settings. As new methodologies for its synthesis continue to be developed and optimized, this compound is likely to play an increasingly important role in advancing our understanding of complex biological systems and developing innovative solutions for various challenges in healthcare and materials science.